N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenyl-N~1~-(2-phenylethyl)glycinamide

• IUPAC Name: 2-(N-(4-fluorophenyl)sulfonylanilino)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H21FN2O3S/c23-19-11-13-21(14-12-19)29(27,28)25(20-9-5-2-6-10-20)17-22(26)24-16-15-18-7-3-1-4-8-18/h1-14H,15-17H2,(H,24,26)
• InChI Key: JGRWWTXCHCPXNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonyl-containing compounds involves several key strategies, including the introduction of sulfonyl groups to aromatic compounds and the coupling of these entities with various functional groups to achieve the desired molecular architecture. For instance, the synthesis of indolylarylsulfones, compounds related to the one , has been reviewed, highlighting the structure-activity relationship (SAR) studies aimed at improving their profile as potent HIV inhibitors (Famiglini & Silvestri, 2018).

Molecular Structure Analysis

The molecular structure of compounds such as N2-[(4-fluorophenyl)sulfonyl]-N2-phenyl-N1-(2-phenylethyl)glycinamide is crucial for their biological activity. The presence of the sulfonyl group, aromatic systems, and specific substituents like the fluorine atom can significantly influence the compound's interaction with biological targets, affecting its pharmacological profile. Detailed molecular structure analysis helps in understanding these interactions and in designing compounds with improved efficacy and specificity.

Chemical Reactions and Properties

Sulfonyl compounds undergo various chemical reactions, including substitutions and additions, which are pivotal in modifying their chemical properties for specific applications. For example, sulfonyl groups can be used to introduce fluorine atoms or other substituents that significantly alter the compound's reactivity and biological activity. These modifications can enhance the compound's stability, solubility, or specificity towards a target (Wang et al., 2013).